Cas no 1049489-68-0 (N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide)

• Product Name: N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide
• CAS No: 1049489-68-0
• MF: C₁₅H₁₄FNOS
• MW: 275.34116601944
• CID: 6177861
• PubChem ID: 42266039
• Update Time: 2025-05-24

N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide
• 1049489-68-0
• F5263-0597
• N-((1-(4-fluorophenyl)cyclopropyl)methyl)thiophene-2-carboxamide
• AKOS024504059
• N-[[1-(4-fluorophenyl)cyclopropyl]methyl]thiophene-2-carboxamide

• Inchi： 1S/C15H14FNOS/c16-12-5-3-11(4-6-12)15(7-8-15)10-17-14(18)13-2-1-9-19-13/h1-6,9H,7-8,10H2,(H,17,18)
• InChI Key： BGMOYNYPVMUZAF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 275.07801341g/mol
• Monoisotopic Mass: 275.07801341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.3Ų

Additional information on N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide

Research Brief on N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide (CAS: 1049489-68-0)

N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide (CAS: 1049489-68-0) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyclopropyl ring and a thiophene carboxamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The synthesis and characterization of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide have been detailed in several recent publications. The compound is typically synthesized via multi-step organic reactions, with the cyclopropyl ring and thiophene carboxamide group being key structural elements. Advanced spectroscopic techniques such as NMR, MS, and X-ray crystallography have been employed to confirm its structure and purity. These studies have laid a solid foundation for further pharmacological evaluations.

Recent pharmacological investigations have revealed that N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide exhibits potent activity against specific biological targets. In vitro studies have demonstrated its ability to modulate key signaling pathways, particularly those involved in inflammation and oncology. For instance, the compound has shown inhibitory effects on certain kinases and receptors, suggesting its potential as a therapeutic agent for conditions such as autoimmune diseases and cancer. These findings are supported by robust biochemical assays and cell-based studies.

In vivo studies have further validated the therapeutic potential of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide. Animal models of disease have shown that the compound can effectively reduce pathological markers and improve clinical outcomes. Notably, its pharmacokinetic profile, including bioavailability, metabolism, and excretion, has been characterized to assess its suitability for further development. These studies highlight the compound's favorable drug-like properties and its potential for advancement into preclinical trials.

The mechanism of action of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide has been a focal point of recent research. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its biological activity. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins, offering a rationale for its selectivity and potency. These findings are instrumental in guiding the design of next-generation analogs with improved efficacy and safety profiles.

Despite the promising results, challenges remain in the development of N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide as a therapeutic agent. Issues such as solubility, stability, and potential off-target effects need to be addressed through further optimization. Current research efforts are focused on derivatization and formulation strategies to overcome these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications.

In conclusion, N-{[1-(4-fluorophenyl)cyclopropyl]methyl}thiophene-2-carboxamide (CAS: 1049489-68-0) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies will likely explore its therapeutic potential in greater depth, with the aim of developing novel treatments for a range of diseases. This research brief underscores the importance of continued investigation into this compound and its derivatives.